Cas no 114838-12-9 (3-(Isopropylthio)benzoic acid)

3-(Isopropylthio)benzoic acid is a versatile organic compound with a distinct isopropylthio group attached to a benzene ring. This compound exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. Its unique structure contributes to its reactivity in organic transformations, particularly in the synthesis of sulfonamides and thiophenes. The compound is also known for its stability under typical reaction conditions, ensuring reliable performance in chemical syntheses.

3-(Isopropylthio)benzoic acid structure

Product Name:3-(Isopropylthio)benzoic acid

CAS No:114838-12-9

MF:C₁₀H₁₂O₂S

MW:196.266081809998

CID:5073132

PubChem ID:14087196

Update Time:2025-07-25

3-(Isopropylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(isopropylthio)benzoic acid
- 3-(propan-2-ylsulfanyl)benzoic acid
- 3-(Isopropylthio)benzoic acid
- Inchi： 1S/C10H12O2S/c1-7(2)13-9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
- InChI Key： OPAFGGLXKOKGCI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)O)C=1)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 180
XLogP3: 2.8
Topological Polar Surface Area: 62.6

3-(Isopropylthio)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I219846-100mg	3-(isopropylthio)benzoic acid	114838-12-9	100mg	$ 70.00	2022-06-04
TRC	I219846-500mg	3-(isopropylthio)benzoic acid	114838-12-9	500mg	$ 230.00	2022-06-04
TRC	I219846-1g	3-(isopropylthio)benzoic acid	114838-12-9	1g	$ 365.00	2022-06-04
Enamine	EN300-139998-0.05g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	0.05g	$612.0	2023-05-01
Enamine	EN300-139998-0.1g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	0.1g	$640.0	2023-05-01
Enamine	EN300-139998-0.25g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	0.25g	$670.0	2023-05-01
Enamine	EN300-139998-0.5g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	0.5g	$699.0	2023-05-01
Enamine	EN300-139998-1.0g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	1g	$728.0	2023-05-01
Enamine	EN300-139998-2.5g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	2.5g	$1428.0	2023-05-01
Enamine	EN300-139998-5.0g	3-(propan-2-ylsulfanyl)benzoic acid	114838-12-9	5g	$2110.0	2023-05-01